(2-(Methylthio)phenyl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone
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Description
(2-(Methylthio)phenyl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone is a useful research compound. Its molecular formula is C17H24N2OS2 and its molecular weight is 336.51. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Utilities
- The synthesis and biological applications of various azole and diazepine derivatives highlight innovative approaches to chemical synthesis. For example, methods for creating benzimidazoles, quinoxalines, and benzo[1,5]diazepines from o-phenylenediamines suggest pathways that might be relevant for synthesizing and manipulating the structure of "(2-(Methylthio)phenyl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone" for specific applications (Ibrahim, 2011).
Analytical and Forensic Applications
- HPLC methodologies for basic drugs on strong cation-exchange materials provide insights into analytical techniques that could be adapted for detecting and quantifying this compound in various matrices. This is especially relevant for forensic science applications, where precise detection and characterization of substances are crucial (Flanagan et al., 2001).
Chemosensor Development
- Research on fluorescent chemosensors based on 4-methyl-2,6-diformylphenol underscores the potential for developing new chemosensors. Given the structural uniqueness of "this compound," it might serve as a basis for designing chemosensors for detecting specific ions or molecules (Roy, 2021).
Environmental and Biotechnological Implications
- The application of redox mediators in the treatment of organic pollutants using oxidoreductive enzymes illustrates a promising avenue for environmental biotechnology. The chemical structure of the compound may interact in novel ways with redox mediators or enzymes, suggesting potential for wastewater treatment or bioremediation strategies (Husain & Husain, 2007).
Properties
IUPAC Name |
(2-methylsulfanylphenyl)-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2OS2/c1-21-16-6-3-2-5-15(16)17(20)19-9-4-8-18(10-11-19)14-7-12-22-13-14/h2-3,5-6,14H,4,7-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXORREZZXZFEAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)N2CCCN(CC2)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.